
2,4-Nonanedione CAS number and synonyms

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,4-Nonanedione

Cat. No.: B1583849 Get Quote

2,4-Nonanedione: A Technical Overview
CAS Number: 6175-23-1

Synonyms: Nonane-2,4-dione, Caproylacetone[1]

This technical guide provides a summary of the available information on 2,4-Nonanedione,

focusing on its chemical identity and basic properties. The information presented is intended for

researchers, scientists, and professionals in drug development.

Chemical and Physical Properties
2,4-Nonanedione is a beta-diketone with the molecular formula C₉H₁₆O₂.[1] Beta-diketones

are organic compounds characterized by two carbonyl groups separated by a single carbon

atom. This structural feature allows them to exist in tautomeric equilibrium between the diketo

and enol forms, which influences their chemical reactivity.

A summary of the key quantitative data for 2,4-Nonanedione is presented in the table below.
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Property Value Source

CAS Number 6175-23-1 PubChem

Molecular Formula C₉H₁₆O₂ PubChem[1]

Molecular Weight 156.22 g/mol PubChem[1]

Physical Description Liquid
Human Metabolome Database

(HMDB)[1]

Melting Point -18 °C
Human Metabolome Database

(HMDB)[1]

Synthesis and Experimental Data
Detailed experimental protocols for the synthesis of 2,4-Nonanedione are not readily available

in the public domain. General synthetic methods for beta-diketones, such as the Claisen

condensation, may be applicable. This would involve the condensation of an ester with a

ketone in the presence of a strong base.

Biological Activity and Toxicological Information
Publicly available information regarding the specific biological activity, signaling pathways, or

mechanism of action of 2,4-Nonanedione in the context of drug development is limited.

Toxicological information from the Globally Harmonized System (GHS) of Classification and

Labelling of Chemicals indicates that 2,4-Nonanedione may cause an allergic skin reaction

and serious eye irritation.[1]

Visualization of Chemical Structure
To illustrate the molecular structure of 2,4-Nonanedione, a simple diagram is provided below.

Caption: 2D structure of 2,4-Nonanedione.

Disclaimer: This document summarizes publicly available information on 2,4-Nonanedione. An

in-depth technical guide with detailed experimental protocols, signaling pathways, and

extensive quantitative data for a drug development audience could not be compiled due to the
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limited availability of such information in the public domain. Researchers should consult

specialized chemical and toxicological databases for further details.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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